Cas no 1021260-85-4 (N-[(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-5,6-dihydro-1,4-dioxine-2-carboxamide)

• Product Name: N-[(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-5,6-dihydro-1,4-dioxine-2-carboxamide
• CAS No: 1021260-85-4
• MF: C₁₃H₁₂N₂O₃S
• MW: 276.310981750488
• CID: 6072423
• PubChem ID: 3250280
• Update Time: 2025-10-29

N-[(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-5,6-dihydro-1,4-dioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-5,6-dihydro-1,4-dioxine-2-carboxamide
• 1,4-Dioxin-2-carboxamide, 5,6-dihydro-N-(3-methyl-2(3H)-benzothiazolylidene)-
• SR-01000908573-1
• AKOS024605026
• F1301-0026
• N-(3-methyl-1,3-benzothiazol-2-ylidene)-2,3-dihydro-1,4-dioxine-5-carboxamide
• (E)-N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)-5,6-dihydro-1,4-dioxine-2-carboxamide
• SR-01000908573
• 1021260-85-4

• Inchi： 1S/C13H12N2O3S/c1-15-9-4-2-3-5-11(9)19-13(15)14-12(16)10-8-17-6-7-18-10/h2-5,8H,6-7H2,1H3
• InChI Key： KTIPKSSGVRMQBO-UHFFFAOYSA-N
• SMILES： O1CCOC=C1C(N=C1N(C)C2=CC=CC=C2S1)=O

Computed Properties

• Exact Mass: 276.05686342g/mol
• Monoisotopic Mass: 276.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 423.3±55.0 °C(Predicted)
• pka: 0.78±0.20(Predicted)

Additional information on N-[(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-5,6-dihydro-1,4-dioxine-2-carboxamide

N-[(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-5,6-dihydro-1,4-dioxine-2-carboxamide (CAS No. 1021260-85-4): An Overview

N-[(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-5,6-dihydro-1,4-dioxine-2-carboxamide (CAS No. 1021260-85-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a promising candidate for various therapeutic applications.

The molecular structure of N-[(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-5,6-dihydro-1,4-dioxine-2-carboxamide consists of a benzothiazole moiety linked to a dioxine ring through an imine bond. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The benzothiazole ring is known for its ability to interact with various biological targets, while the dioxine ring contributes to the overall stability and solubility of the compound.

Recent studies have highlighted the potential of N-[(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-5,6-dihydro-1,4-dioxine-2-carboxamide in several therapeutic areas. One of the key areas of interest is its anti-inflammatory properties. In vitro and in vivo experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of research focuses on the anticancer properties of N-[(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-5,6-dihydro-1,4-dioxine-2-carboxamide. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as the PI3K/Akt and MAPK pathways. Additionally, it has been shown to inhibit angiogenesis and metastasis, further enhancing its potential as an anticancer agent.

The pharmacokinetic profile of N-[(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-5,6-dihydro-1,4-dioxine-2-carboxamide has also been investigated. Preclinical studies indicate that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. However, more detailed pharmacokinetic studies are needed to fully understand its behavior in different biological systems.

In terms of safety and toxicity, preliminary assessments suggest that N-[(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-yli​dene]-5,6-dihydro​ -1​ ,4​ -dioxine​ -​ 2​ -carboxamide exhibits low toxicity at therapeutic doses. However, comprehensive toxicological evaluations are essential to ensure its safety for clinical use.

The synthesis of N-[ ( 2E ) - 3 -methyl - 2 , 3 -dihydro - 1 , 3 -benzothiazol​ -​ 2​ -ylidene]​ -​ 5​ ,​ 6​ -dihydr​​ o​​ ​ -​​ ​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​ ​ ​ ​ ​ ​ ​ ​ ​ ​ ​ ​ ​ ​ ​ ​ ​ ​ ​ ​ ​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​ -1​ ,4​ -dioxine​ -​ 2​ -carboxamide involves several steps and requires careful control of reaction conditions to achieve high yields and purity. The synthesis typically starts with the formation of the benzothiazole moiety followed by coupling with the dioxine ring through an imine bond. Optimization of these steps is crucial for large-scale production.

In conclusion, N-[ ( 2E) - 3 -methyl - 2 , 3 -dihydro - 1 , 3 -benzothiazol - ylidene] - 5 , 6 -dihydr o - l , l o x i n e o x i d e m i d e (CAS No. 1021‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‍‍‍‍‍‍‍‍‍‍‍‍‍‍‍‍‍‎‎‎‎‎‎‎‎‎‎‎‎‎‎‎‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎                 ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‭N-[ ( E) ] ) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in various medical conditions. As more data becomes available from clinical trials and further studies, this compound may emerge as a valuable addition to the arsenal of therapeutic agents in medicine.